Cas no 27991-69-1 (Phenol, 3-amino-,1-(hydrogen sulfate))

• Product Name: Phenol, 3-amino-,1-(hydrogen sulfate)
• CAS No: 27991-69-1
• MF: C₆H₇NO₄S
• MW: 189.189080476761
• CID: 282094
• PubChem ID: 182637
• Update Time: 2025-04-19

Phenol, 3-amino-,1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-amino-,1-(hydrogen sulfate)
• (3-aminophenyl) hydrogen sulfate
• SCHEMBL3381331
• 3-aminophenyl hydrogen sulfate
• DTXSID60950678
• Phenol, 3-amino-, 1-(hydrogen sulfate)
• 27991-69-1
• AKOS028109661

• Inchi： 1S/C6H7NO4S/c7-5-2-1-3-6(4-5)11-12(8,9)10/h1-4H,7H2,(H,8,9,10)
• InChI Key： IWAJNGNXXQKWON-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 189.00961
• Monoisotopic Mass: 189.009578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98

Experimental Properties

• Density: 1.606
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.64
• PSA: 89.62